Cas no 871332-84-2 (3-(Methoxy(methyl)aminocarbonyl)-5-nitrophenylboronic Acid)

• Product Name: 3-(Methoxy(methyl)aminocarbonyl)-5-nitrophenylboronic Acid
• CAS No: 871332-84-2
• MF: C₉H₁₁BN₂O₆
• MW: 254.004442453384
• MDL: MFCD07783876
• CID: 719563
• PubChem ID: 44119839
• Update Time: 2025-10-22

3-(Methoxy(methyl)aminocarbonyl)-5-nitrophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[Methoxy(methyl)carbamoyl]-5-nitrophenylboronic acid
• 3-[Methoxy(methyl)carbamoyl]-5-nitrobenzeneboronic acid
• [3-[methoxy(methyl)carbamoyl]-5-nitrophenyl]boronic acid
• 3-(Methoxy(methyl)aminocarbonyl)-5-nitrophenylboronic acid
• Boronic acid,B-[3-[(methoxymethylamino)carbonyl]-5-nitrophenyl]-
• OR9425
• A842003
• MFCD07783876
• DTXSID20657439
• [3-[methoxy(methyl)carbamoyl]-5-nitro-phenyl]boronic acid
• 871332-84-2
• 3-(methoxy(methyl)carbamoyl)-5-nitrophenylboronic acid
• 3-[(N-Methoxy-N-methylamino)carbonyl]-5-nitrobenzeneboronic acid
• {3-[methoxy(methyl)carbamoyl]-5-nitrophenyl}boronic acid
• 3-[methoxy(methyl)carbamoyl]-5-nitrophenylboronicacid
• CS-0176062
• FT-0644987
• BS-24242
• (3-(Methoxy(methyl)carbamoyl)-5-nitrophenyl)boronic acid
• AKOS015852595
• WJB33284
• F74140
• DB-022147
• 3-(Methoxy(methyl)aminocarbonyl)-5-nitrophenylboronic Acid

• MDL： MFCD07783876
• Inchi： 1S/C9H11BN2O6/c1-11(18-2)9(13)6-3-7(10(14)15)5-8(4-6)12(16)17/h3-5,14-15H,1-2H3
• InChI Key： RJGIEMNJBJFOMQ-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1C=C(C=C(B(O)O)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 254.07100
• Monoisotopic Mass: 254.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 156-160
• Boiling Point: 530.0±60.0 °C at 760 mmHg
• Flash Point: 274.3±32.9 °C
• Refractive Index: 1.577
• PSA: 115.82000
• LogP: -0.56880
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-(Methoxy(methyl)aminocarbonyl)-5-nitrophenylboronic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(Methoxy(methyl)aminocarbonyl)-5-nitrophenylboronic Acid

3-(Methoxy(methyl)aminocarbonyl)-5-nitrophenylboronic Acid: A Comprehensive Overview

3-(Methoxy(methyl)aminocarbonyl)-5-nitrophenylboronic Acid, also known by its CAS No. 871332-84-2, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique structure, which combines a boronic acid group with a nitrophenyl moiety and a methoxy(methyl)aminocarbonyl substituent. The combination of these functional groups makes it a versatile building block for various chemical reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling.

The boronic acid group in this compound plays a pivotal role in its reactivity and versatility. Boronic acids are widely used in organic synthesis due to their ability to undergo nucleophilic substitution reactions, making them ideal for constructing carbon-carbon bonds. The presence of the nitro group on the phenyl ring further enhances the compound's reactivity and selectivity in various synthetic pathways. Recent studies have highlighted the importance of such multifunctional compounds in the development of advanced materials and drug delivery systems.

One of the most notable applications of CAS No. 871332-84-2 is in the field of medicinal chemistry. Researchers have utilized this compound as an intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases. The methoxy(methyl)aminocarbonyl group provides additional functionality, enabling the compound to interact with biological systems in specific ways. For instance, this group can act as a hydrogen bond donor or acceptor, which is crucial for optimizing pharmacokinetic properties such as solubility and bioavailability.

In addition to its role in drug discovery, 3-(Methoxy(methyl)aminocarbonyl)-5-nitrophenylboronic Acid has also found applications in materials science. Its ability to participate in cross-coupling reactions has made it a valuable precursor for synthesizing advanced polymers and nanoparticles. Recent advancements in nanotechnology have demonstrated how such compounds can be used to create materials with tailored properties, such as enhanced mechanical strength or improved electronic conductivity.

The synthesis of this compound involves a series of carefully designed steps that ensure high purity and yield. Researchers have developed efficient methods for synthesizing CAS No. 871332-84-2, often employing catalytic processes to minimize waste and improve sustainability. These methods typically involve the coupling of boronic acid precursors with appropriately substituted aromatic rings, followed by functionalization to introduce the methoxy(methyl)aminocarbonyl group.

Recent studies have also explored the potential of this compound in click chemistry, where it serves as a key component in modular assembly strategies. Click chemistry relies on efficient and selective reactions to build complex molecules from simpler precursors, making it an ideal approach for drug discovery and materials synthesis. The use of 3-(Methoxy(methyl)aminocarbonyl)-5-nitrophenylboronic Acid in such reactions underscores its importance as a versatile building block.

In conclusion, CAS No. 871332-84-2, or 3-(Methoxy(methyl)aminocarbonyl)-5-nitrophenylboronic Acid, is a highly valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential tool for researchers working in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.